Cas no 1179883-30-7 (2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid)

• Product Name: 2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid
• CAS No: 1179883-30-7
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD12779156
• CID: 5057937
• PubChem ID: 54595922
• Update Time: 2025-11-02

2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid
• NE60373
• 2-(4-bromopyrazol-1-yl)-3-methylbutanoic acid
• Z1269638505
• 2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid

• MDL： MFCD12779156
• Inchi： 1S/C8H11BrN2O2/c1-5(2)7(8(12)13)11-4-6(9)3-10-11/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： SBWOHMWHMRERJH-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 2
• Topological Polar Surface Area: 55.1

Additional information on 2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid

2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic Acid (CAS 1179883-30-7): A Comprehensive Overview

2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid (CAS 1179883-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative features a unique molecular structure combining a pyrazole ring with a branched carboxylic acid moiety, making it particularly valuable for various synthetic applications.

The compound's molecular formula is C₈H₁₁BrN₂O₂, with a molecular weight of 247.09 g/mol. Its structural characteristics include a 4-bromo substituent on the pyrazole ring, which significantly influences its reactivity and potential applications. Researchers frequently search for "2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid synthesis" and "CAS 1179883-30-7 applications" as this compound serves as a crucial intermediate in medicinal chemistry.

Recent studies highlight the growing importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of both bromine and carboxylic acid functional groups in this compound makes it a versatile building block for creating more complex molecules. Many researchers are investigating "pyrazole-based drug candidates 2024" and "brominated heterocycles in medicine", areas where this compound shows particular promise.

In the agrochemical sector, 2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid has shown potential as a precursor for novel pesticides and herbicides. Its structural features allow for the development of compounds with improved selectivity and lower environmental impact. Current trends in "green chemistry approaches to agrochemicals" and "sustainable crop protection" make this compound particularly relevant to modern agricultural challenges.

The physical properties of CAS 1179883-30-7 include a white to off-white crystalline appearance under standard conditions. Its solubility profile - moderately soluble in polar organic solvents but poorly soluble in water - makes it suitable for various organic synthesis applications. Researchers often inquire about "solubility of bromopyrazole derivatives" and "crystallization of heterocyclic acids", which are crucial parameters for practical applications.

From a synthetic chemistry perspective, the 1H-pyrazole core of this molecule offers multiple sites for further functionalization, making it valuable for combinatorial chemistry and high-throughput screening. The compound's stability under various conditions has been the subject of several studies, with particular interest in "thermal stability of brominated pyrazoles" and "pH-dependent behavior of pyrazole acids".

Market analysis indicates growing demand for 2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid, particularly from contract research organizations and academic institutions engaged in drug discovery programs. The global push for "novel small molecule therapeutics" and "targeted cancer treatments" has increased interest in such specialized intermediates. Suppliers frequently update their catalogs with "high-purity CAS 1179883-30-7" to meet this rising demand.

Quality control aspects of this compound are particularly important, with analytical methods including HPLC, NMR, and mass spectrometry being standard for characterization. Recent advancements in "analytical techniques for heterocyclic compounds" have improved the ability to detect and quantify impurities in such materials, ensuring better reproducibility in research applications.

Environmental and safety considerations for 2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment is recommended when handling this material. The scientific community continues to investigate "biodegradation of brominated compounds" and "green synthesis of pyrazole derivatives" to improve the sustainability profile of such chemicals.

Future research directions for this compound likely include exploration of its biological activity profile and development of more efficient synthetic routes. With increasing interest in "fragment-based drug discovery" and "privileged structures in medicinal chemistry", CAS 1179883-30-7 may play an important role in the development of next-generation therapeutics. Its structural features make it particularly interesting for researchers working on "allosteric modulators" and "protein-protein interaction inhibitors".

In conclusion, 2-(4-Bromo-1H-pyrazol-1-yl)-3-methylbutanoic acid represents an important building block in modern chemical research, with applications spanning pharmaceutical development, agrochemical innovation, and materials science. Its unique combination of a brominated heterocycle with a branched aliphatic acid provides numerous opportunities for chemical modification and biological evaluation. As research continues to explore the potential of pyrazole-containing compounds, this particular derivative will likely maintain its relevance in scientific investigations for years to come.